Cas no 185674-98-0 (Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester)

Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester structure
185674-98-0 structure
Product Name:Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester
CAS No:185674-98-0
MF:C16H24N2O3S2
MW:356.503361701965
MDL:MFCD01318867
CID:114603
PubChem ID:3258915
Update Time:2025-04-18

Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester
    • Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, ...
    • PMC-S-METHYLISOTHIOUREA
    • methyl N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-chromen-6-yl)sulfonyl]imidothiocarbamate
    • PMC-MIT
    • HQHUGFRYEKXPQL-UHFFFAOYSA-N
    • 185674-98-0
    • methyl N'-[(2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-yl)sulfonyl]carbamimidothioate
    • Pmc-S-methylisothiourea;185674-98-0
    • methyl 2,2,5,7,8-pentamethylchroman-6-ylsulfonylcarbamimidothioate
    • MDL: MFCD01318867
    • Inchi: 1S/C16H24N2O3S2/c1-9-10(2)14(23(19,20)18-15(17)22-6)11(3)12-7-8-16(4,5)21-13(9)12/h7-8H2,1-6H3,(H2,17,18)
    • InChI Key: HQHUGFRYEKXPQL-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=C(C)C2=C(C=1C)CCC(C)(C)O2)(N=C(N)SC)(=O)=O

Computed Properties

  • Exact Mass: 356.12300
  • Monoisotopic Mass: 356.12283498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.014 g/l) (25 º C),
  • PSA: 112.93000
  • LogP: 4.86290

Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB478554-1 g
Pmc-S-methylisothiourea; .
185674-98-0
1g
€179.50 2023-06-15
Enamine
EN300-69871-0.1g
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide
185674-98-0
0.1g
$36.0 2023-02-12
Enamine
EN300-69871-0.25g
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide
185674-98-0
0.25g
$53.0 2023-02-12
Enamine
EN300-69871-0.5g
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide
185674-98-0
0.5g
$91.0 2023-02-12
Enamine
EN300-69871-1.0g
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide
185674-98-0
1.0g
$142.0 2023-02-12
Enamine
EN300-69871-2.5g
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide
185674-98-0
2.5g
$277.0 2023-02-12
Enamine
EN300-69871-5.0g
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide
185674-98-0
5.0g
$410.0 2023-02-12
Enamine
EN300-69871-10.0g
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide
185674-98-0
10.0g
$608.0 2023-02-12
SHENG KE LU SI SHENG WU JI SHU
sc-286688-1 g
Pmc-S-methylisothiourea,
185674-98-0
1g
¥993.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-286688A-5 g
Pmc-S-methylisothiourea,
185674-98-0
5g
¥4,054.00 2023-07-10

Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester Related Literature

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd